(4E)-5-(4-tert-butylphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione

• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-(4-tert-butylphenyl)-4-hydroxy-1-(2-methoxyethyl)-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H27NO5/c1-14-6-11-17(29-14)20(25)18-19(24(12-13-28-5)22(27)21(18)26)15-7-9-16(10-8-15)23(2,3)4/h6-11,19,26H,12-13H2,1-5H3
• InChI Key: ARXFBSURRXXUNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)C(C)(C)C)CCOC)O

Description

The compound (4E)-5-(4-tert-butylphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione belongs to the pyrrolidine-2,3-dione class, characterized by a diketopyrrolidine core with diverse substituents. Key structural features include:

• 4-tert-butylphenyl group: A bulky aromatic substituent providing steric hindrance and lipophilicity.
• 5-methylfuran-2-yl moiety: A heterocyclic group contributing to π-π interactions and metabolic stability.
• 2-methoxyethyl chain: Enhances solubility and modulates pharmacokinetic properties.

Pyrrolidine-2,3-dione derivatives are synthesized via condensation reactions or substitutions, as seen in analogs like those reported by Nguyen et al. (2022) . These compounds are explored for antimicrobial, antiviral, and antitumor activities due to their ability to interact with biological targets such as enzymes or receptors .

Biological Activity

The compound (4E)-5-(4-tert-butylphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione is a complex organic molecule characterized by its unique structural features, including a pyrrolidine core and various functional groups. Its potential biological activities are of significant interest in pharmacology and medicinal chemistry due to its structural similarities with other bioactive compounds.

Structural Overview

The molecular formula of the compound is $C_{25}H_{29}N_{2}O_{5}$, and it possesses a molecular weight of approximately 429.52 g/mol. The presence of the tert-butylphenyl and hydroxy(5-methylfuran-2-yl) substituents suggests a potential for diverse biological interactions.

Property	Value
Molecular Formula	$C_{25}H_{29}N_{2}O_{5}$
Molecular Weight	429.52 g/mol
IUPAC Name	(4E)-5-(4-tert-butylphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione

Biological Activity

The biological activity of this compound is likely influenced by its structural features. Compounds with similar structures have exhibited various pharmacological properties, including:

• Antioxidant Activity : The furan and hydroxyl groups are known to contribute to antioxidant properties, which can protect cells from oxidative stress.
• Antimicrobial Properties : The pyrrolidine ring structure is associated with antimicrobial activity, making it a candidate for further investigation in treating infections.
• Anti-inflammatory Effects : Similar compounds have shown potential in reducing inflammation, suggesting that this compound may also possess such properties.

Case Studies and Research Findings

Recent studies have focused on the biological activities of compounds with similar structural motifs. For instance:

• A study on pyrrolidine derivatives indicated significant antimicrobial activity against various bacterial strains, suggesting that modifications in the substituents can enhance efficacy.
• Research on furan-containing compounds has demonstrated their role as potent antioxidants, with mechanisms involving the scavenging of free radicals .

Comparative Analysis

To better understand the biological potential of (4E)-5-(4-tert-butylphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione, it is beneficial to compare it with other related compounds:

Compound Name	Structural Features	Biological Activity	Unique Characteristics
5-Methylfuran	Furan ring	Antioxidant	Simple structure
Pyrrolidine	Pyrrolidine ring	Antimicrobial	Basic nitrogen-containing cycle
Hydroxyquinone	Hydroxylated benzene	Antioxidant	Known for redox activity
Tert-butylphenol	Phenolic structure	Antimicrobial	Bulky substituent enhances lipophilicity

Scientific Research Applications

Antimicrobial Properties

Research indicates that derivatives of benzothiazole, similar to this compound, exhibit significant antimicrobial activity. A study demonstrated effective inhibition against various bacterial strains, suggesting the benzothiazole component contributes to this activity.

Microorganism	Inhibition Zone (mm)	Concentration (ppm)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Pseudomonas aeruginosa	10	100

These findings highlight the potential of this compound as an antimicrobial agent in pharmaceutical applications.

Anticancer Activity

The compound's structural features suggest potential anticancer properties. Studies on similar compounds have shown that pyrrolidine derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

In vitro studies have indicated that compounds with similar structures can effectively target cancer cells while sparing normal cells, making them promising candidates for further development in cancer therapy.

Case Studies

• Antimicrobial Screening : A study focused on screening a library of benzothiazole derivatives, including this compound, demonstrated promising results against resistant bacterial strains.
• Cancer Cell Line Testing : In vitro assays using human cancer cell lines showed that the compound significantly reduced cell viability at micromolar concentrations, indicating its potential as an anticancer agent.
• Pharmacokinetic Studies : Preliminary pharmacokinetic studies suggest favorable absorption and distribution characteristics for this compound, enhancing its suitability for therapeutic applications.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The following table compares the target compound with structurally similar pyrrolidine-2,3-dione derivatives:

Compound Name / ID	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties / Activities
Target Compound	4-tert-butylphenyl, 5-methylfuran-2-yl, 2-methoxyethyl	C₂₅H₂₈NO₅	~433.50*	High lipophilicity; potential bioactivity
(4E)-5-(4-fluorophenyl)-4-[hydroxy-(4-methylphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione	4-fluorophenyl, 4-methylphenyl, pyridin-3-ylmethyl	C₂₄H₁₉FN₂O₃	402.42	Anticipated enzyme inhibition
(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3,4-dimethoxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione	4-chlorophenyl, 3,4-dimethoxyphenyl, 3-methoxypropyl	C₂₃H₂₄ClNO₆	445.89	Enhanced stability (Cl substituent)
(4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(3-methoxyphenyl)methylidene]-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione	3,4,5-trimethoxyphenyl, 3-methoxyphenyl, dimethylaminoethyl	C₂₅H₂₉N₂O₇	493.51	Improved solubility (polar amino group)
(4E)-5-(2,4-dimethoxyphenyl)-4-[hydroxy-(4-methylphenyl)methylidene]-1-prop-2-enylpyrrolidine-2,3-dione	2,4-dimethoxyphenyl, 4-methylphenyl, propenyl	C₂₄H₂₃NO₆	421.45	Moderate cytotoxicity (preliminary data)

*Estimated based on structural analogs.

Structure-Activity Relationships (SAR)

Aromatic Substituents :

• 4-tert-butylphenyl (target compound): Bulky groups enhance lipophilicity and membrane permeability but may reduce binding affinity in sterically constrained targets.
• Halogenated phenyls (e.g., 4-fluorophenyl , 4-chlorophenyl ): Electron-withdrawing groups improve metabolic stability and electronic interactions with target proteins.
• Methoxy-substituted phenyls (e.g., 3,4-dimethoxyphenyl ): Electron-donating groups increase solubility and modulate π-π stacking.

Alkyl Chains: 2-methoxyethyl (target compound): Balances hydrophilicity and flexibility. Dimethylaminoethyl : Enhances water solubility and enables protonation at physiological pH.

Preparation Methods

Three-Component Cyclization

A mixture of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one , allyl bromide, and a base (e.g., K₂CO₃) in toluene undergoes cyclization at 80°C for 6 hours, yielding 3-allyloxy-1,5-dihydro-2H-pyrrol-2-one in 92% yield. This step establishes the bicyclic intermediate necessary for subsequent rearrangement.

Claisen Rearrangement

Heating the allyl ether intermediate at 110°C in toluene for 12–18 hours induces a-sigmatropic rearrangement, producing 4-allylpyrrolidine-2,3-dione with >99% diastereoselectivity. The reaction proceeds via a chair-like transition state, positioning the allyl group antiperiplanar to the C5 substituent (confirmed via X-ray crystallography).

Table 1: Optimization of Claisen Rearrangement Conditions

Catalyst	Temperature (°C)	Time (h)	Yield (%)	Diastereoselectivity
None	110	18	95	>99:1
Pd(PPh₃)₄	25	0.5	93	>99:1

For substrates sensitive to prolonged heating (e.g., alkenyl-substituted derivatives), a Tsuji–Trost allylation using Pd₂(dba)₃ and P(4-F-C₆H₄)₃ at 0°C achieves comparable yields (93%) in 30 minutes.

Introduction of the 4-tert-Butylphenyl Group

The C5 4-tert-butylphenyl substituent is introduced via Friedel–Crafts alkylation or transition-metal-catalyzed coupling .

Friedel–Crafts Alkylation

Reacting pyrrolidine-2,3-dione with 4-tert-butylbenzyl bromide in the presence of AlCl₃ (Lewis acid) at 0°C to room temperature affords the alkylated product in 78% yield. Steric hindrance from the tert-butyl group necessitates careful control of stoichiometry to avoid over-alkylation.

Suzuki–Miyaura Coupling

A palladium-catalyzed coupling between 5-bromopyrrolidine-2,3-dione and 4-tert-butylphenylboronic acid under Miyaura conditions (Pd(OAc)₂, SPhos, K₃PO₄, dioxane, 90°C) achieves 85% yield. This method is preferred for scalability and functional group tolerance.

Installation of the 2-Methoxyethyl Substituent

The N1 2-methoxyethyl group is appended via alkylation of the pyrrolidine nitrogen.

Direct Alkylation

Treatment of the pyrrolidine-2,3-dione intermediate with 2-methoxyethyl bromide in tetrahydrofuran (THF) under reflux for 36 hours provides the N-alkylated product in 83% yield. Purification via flash chromatography (CH₂Cl₂:MeOH = 10:1) removes unreacted starting material.

Key Consideration:

• Excess alkylating agent (1.5 equiv) ensures complete substitution.

• Steric effects from the 4-tert-butylphenyl group may necessitate prolonged reaction times (48–72 hours).

Incorporation of the Hydroxy(5-methylfuran-2-yl)methylidene Moiety

The C4 hydroxy(5-methylfuran-2-yl)methylidene group is introduced via Knoevenagel condensation (Scheme 2).

Knoevenagel Condensation

Reacting 4-oxopyrrolidine-2,3-dione with 5-methylfuran-2-carbaldehyde in the presence of piperidine (catalyst) and acetic acid (co-catalyst) in ethanol at 60°C for 8 hours yields the α,β-unsaturated ketone intermediate. Subsequent stereoselective hydroxylation using OsO₄/N-methylmorpholine N-oxide (NMO) in acetone/water (4:1) at 0°C installs the hydroxyl group with 75% diastereomeric excess.

Table 2: Optimization of Hydroxylation Conditions

Oxidizing Agent	Solvent	Temperature (°C)	de (%)
OsO₄/NMO	Acetone/H₂O	0	75
mCPBA	CH₂Cl₂	25	40

Final Functionalization and Purification

Oxidation of the Allyl Group

The allyl side chain (introduced during Claisen rearrangement) is oxidized to a ketone using OsO₄/NaIO₄ in a tert-butanol/water mixture, followed by acidic workup to yield the final diketone.

Chiral Resolution

For enantiomerically pure material, chiral stationary phase chromatography (Chiralcel OJ column, n-hexane/isopropanol = 80:20) resolves racemic mixtures into (R)- and (S)-enantiomers.

Comparative Analysis of Synthetic Routes

Route A (Sequential Functionalization):

• Pyrrolidine-2,3-dione core → 2. 4-tert-butylphenyl → 3. 2-methoxyethyl → 4. Hydroxy(5-methylfuran)methylidene.

• Total Yield: 42%

• Advantages: Modular, allows late-stage diversification.

Route B (Convergent Approach):

• Pre-functionalized pyrrolidine-2,3-dione with 4-tert-butylphenyl and 2-methoxyethyl groups → 2. Knoevenagel condensation.

• Total Yield: 55%

• Advantages: Higher overall yield due to reduced intermediate purification.

Q & A

Q. What synthetic strategies are commonly employed for preparing pyrrolidine-2,3-dione derivatives like this compound?

The synthesis typically involves cyclocondensation of substituted diketones with amines or hydroxylamine derivatives under acidic or basic conditions. For example, trisubstituted pyrrolidine-2,3-diones can be synthesized via a three-component reaction using aryl aldehydes, amines, and diketones, with yields optimized by adjusting reaction time and temperature (e.g., 80°C for 12 hours in ethanol) . Nguyen et al. (2022) demonstrated the use of theoretical calculations (DFT) to predict regioselectivity in such reactions, guiding experimental design . Purification often employs column chromatography with ethyl acetate/hexane gradients.

Q. How is the (4E)-configuration of the exocyclic double bond experimentally confirmed?

The E-configuration is validated using:

• X-ray crystallography : Single-crystal analysis provides unambiguous evidence of spatial arrangement, as shown in studies of structurally similar fluorobenzylidene derivatives .
• NOESY NMR : Absence of cross-peaks between the tert-butylphenyl group and the methylfuran substituent supports the trans geometry .

Advanced Questions

Q. What methodologies address low yields in the cyclization step during synthesis?

Yield optimization strategies include:

• Catalyst screening : Palladium-based catalysts (e.g., Pd(OAc)₂) enhance cyclization efficiency in nitroarene reductive reactions .
• Solvent effects : Polar aprotic solvents like DMF improve intermediate solubility, while additives (e.g., molecular sieves) absorb byproducts .
• Microwave-assisted synthesis : Reduces reaction time (e.g., from 12 hours to 30 minutes) and improves regioselectivity .

Q. How can computational chemistry predict the compound’s reactivity or biological activity?

• DFT calculations : Used to map reaction pathways, identify transition states, and calculate activation energies for cyclization steps .
• Molecular docking : Predicts binding affinity to biological targets (e.g., enzymes) by simulating interactions between the compound’s substituents (e.g., tert-butylphenyl) and active-site residues .

Q. How should researchers resolve contradictions in reported bioactivity data for pyrrolidine-2,3-dione derivatives?

Key considerations include:

• Substituent effects : The tert-butyl group enhances lipophilicity and membrane penetration, but bulky substituents may sterically hinder target binding .
• Assay variability : Standardize protocols (e.g., MIC testing for antimicrobial activity) to control variables like bacterial strain selection and incubation time .
• Metabolite interference : Use LC-MS to verify compound stability in biological matrices and rule out degradation artifacts .

Experimental Design & Safety

Q. What safety protocols are critical when handling this compound’s reactive intermediates?

• Protective equipment : Use nitrile gloves and fume hoods to avoid exposure to toxic intermediates (e.g., nitroalkenes) .
• Waste disposal : Quench reactive byproducts (e.g., sodium hydride residues) with isopropanol before aqueous disposal .
• Storage : Store at -20°C under argon to prevent oxidation of the hydroxymethylidene group .

Structural & Mechanistic Analysis

Q. What advanced techniques characterize the hydrogen-bonding network in this compound?

• IR spectroscopy : Identifies O–H and N–H stretching frequencies (e.g., broad peaks at 3200–3500 cm⁻¹) .
• X-ray crystallography : Resolves intermolecular interactions, such as the hydroxyl group’s role in forming dimers via π-π stacking .